Cas no 10300-57-9 (1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-)

• Product Name: 1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-
• CAS No: 10300-57-9
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 237037
• PubChem ID: 304768
• Update Time: 2025-04-19

1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-
• 1,4-bis(1H-benzimidazol-2-yl)butane-1,2,3,4-tetrol
• (1R,4S)-1,4-bis-(1H-benzoimidazol-2-yl)-D-threitol
• 1,2,3,4-Tetrahydroxy-1,4-bis-< benzimidazolyl-(2)> -butan
• 1,4-di(1H-benzo[d]imidazol-2-yl)butane-1,2,3,4-tetraol
• AC1L75OZ
• AG-205
• Dr-1catF,4catF-Bis-(1H-benzimidazol-2-yl)-butan-1cF,2tF,3cF,4rF-tetraol
• Dr-1catF,4catF-bis-(1H-benzimidazol-2-yl)-butane-1cF,2tF,3cF,4rF-tetraol
• HMS1522D16
• Maybridge4_000434
• Oprea1_554057
• 1,4-bis-(2-benzimidazolyl)-1,2,3,4-butanetetraol
• 10300-57-9
• 1,4-bis(1H-benzimidazol-2-yl)-1,2,3,4-butanetetrol
• CHEMBL1336547
• CCG-242866
• BRD-A45289691-001-01-5
• AKOS003293145
• AKOS022086824
• NSC-201462
• NSC201462
• MLS000859560
• HMS2792M15
• IDI1_031016
• NCI60_042162
• SMR000461337
• DTXSID90308022

• Inchi： 1S/C18H18N4O4/c23-13(15(25)17-19-9-5-1-2-6-10(9)20-17)14(24)16(26)18-21-11-7-3-4-8-12(11)22-18/h1-8,13-16,23-26H,(H,19,20)(H,21,22)
• InChI Key： UGRBLAMMQLLLQF-UHFFFAOYSA-N
• SMILES： OC(C(C1=NC2C=CC=CC=2N1)O)C(C(C1=NC2C=CC=CC=2N1)O)O

Computed Properties

• Exact Mass: 354.13294
• Monoisotopic Mass: 354.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.613
• Boiling Point: 868.1°Cat760mmHg
• Flash Point: 478.8°C
• Refractive Index: 1.829
• PSA: 138.28
• LogP: 0.92800